Cas no 89711-09-1 (4-{(tert-butoxy)carbonylamino}but-2-enoic acid)

4-{(tert-butoxy)carbonylamino}but-2-enoic acid structure
89711-09-1 structure
Product name:4-{(tert-butoxy)carbonylamino}but-2-enoic acid
CAS No:89711-09-1
MF:C9H15NO4
MW:201.219702959061
CID:591789
PubChem ID:12187121

4-{(tert-butoxy)carbonylamino}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-
    • 4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enoic acid
    • 4-{(tert-butoxy)carbonylamino}but-2-enoic acid
    • (2E)-4-([(tert-Butoxy)carbonyl]amino)but-2-enoic acid
    • 89711-09-1
    • 4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
    • A1-03161
    • N-tert-butyloxycarbonyl-(E)-4-amino-2-butenoic acid
    • AT11494
    • (2E)-4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
    • 2-Butenoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2E)-
    • (e)-4-((t-butoxycarbonyl)amino)but-2-enoic acid
    • F9994-0692
    • (E)-4-(tert-butoxycarbonylamino)but-2-enoic acid
    • SCHEMBL10323475
    • (E)-4-(tertbutoxycarbonylamino)but-2-enoic acid
    • 180913-22-8
    • EN300-1590649
    • SCHEMBL10323476
    • AKOS027321570
    • MUQOCUSTNGBFJL-SNAWJCMRSA-N
    • 2-Butenoicacid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-,(2E)-(9CI)
    • (E)-4-((tert-Butoxycarbonyl)amino)but-2-enoic acid
    • 4-((tert-Butoxycarbonyl)amino)but-2-enoic acid
    • trans 4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
    • (E)-4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enoic acid
    • EN300-209610
    • Inchi: InChI=1S/C9H15NO4/c1-9(2,3)14-8(13)10-6-4-5-7(11)12/h4-5H,6H2,1-3H3,(H,10,13)(H,11,12)/b5-4+
    • InChI Key: MUQOCUSTNGBFJL-SNAWJCMRSA-N
    • SMILES: CC(C)(C)OC(=O)NCC=CC(=O)O

Computed Properties

  • Exact Mass: 201.10010796g/mol
  • Monoisotopic Mass: 201.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 75.6Ų

4-{(tert-butoxy)carbonylamino}but-2-enoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-209610-0.5g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
0.5g
$603.0 2023-09-16
Enamine
EN300-209610-5.0g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
5.0g
$3065.0 2023-07-08
Enamine
EN300-209610-0.1g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
0.1g
$553.0 2023-09-16
Enamine
EN300-209610-0.25g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
0.25g
$579.0 2023-09-16
Enamine
EN300-209610-5g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
5g
$1821.0 2023-09-16
Enamine
EN300-209610-10g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
10g
$2701.0 2023-09-16
Enamine
EN300-209610-1g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
1g
$628.0 2023-09-16
Enamine
EN300-209610-2.5g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
2.5g
$1230.0 2023-09-16
Enamine
EN300-209610-10.0g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
10.0g
$4545.0 2023-07-08
Enamine
EN300-209610-0.05g
4-{[(tert-butoxy)carbonyl]amino}but-2-enoic acid
89711-09-1
0.05g
$528.0 2023-09-16

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